1-({1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)azepane

• IUPAC Name: azepan-1-yl-[1-(2,5-dichlorophenyl)sulfonylpiperidin-3-yl]methanone
• InChI: InChI=1S/C18H24Cl2N2O3S/c19-15-7-8-16(20)17(12-15)26(24,25)22-11-5-6-14(13-22)18(23)21-9-3-1-2-4-10-21/h7-8,12,14H,1-6,9-11,13H2
• InChI Key: JKCHMLQSMUGLNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2CCCN(C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H24Cl2N2O3S
• Molecular Weight: 419.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "1-({1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)azepane" involves multiple steps, including condensation reactions, characterized by the use of sulfonyl chloride derivatives and base catalysis in organic solvents. These processes yield compounds where the piperidine ring often adopts a chair conformation, indicative of the structural preferences in such molecular frameworks (Girish et al., 2008).

Molecular Structure Analysis

X-ray crystallography reveals these compounds crystallize in various monoclinic classes, with the geometry around sulfur atoms often showing tetrahedral or distorted tetrahedral arrangements. The chair conformation of the piperidine ring is a recurring theme, highlighting the stability of this structural motif in solid-state arrangements (Girish et al., 2008).

Chemical Reactions and Properties

Functionalization and transformation of the piperidine and azepane rings are achieved through various chemical reactions, including novel ring-expansion protocols and substitution reactions. These methods yield a variety of functionalized heterocyclic compounds, showcasing the versatility and reactivity of the piperidine and azepane scaffolds in organic synthesis (Dolfen et al., 2014).